4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0905567
InChI:
InChI=1S/C21H18N2O7S/c1-23-19(26)17(31-21(23)22-14-6-4-13(5-7-14)20(27)28)10-12-3-8-15(16(9-12)29-2)30-11-18(24)25/h3-10H,11H2,1-2H3,(H,24,25)(H,27,28)/b17-10-,22-21?
SMILES:
CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C21H18N2O7S
Molecular Weight:
442.4 g/mol
4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
CAS No.:
Cat. No.: VC0905567
Molecular Formula: C21H18N2O7S
Molecular Weight: 442.4 g/mol
* For research use only. Not for human or veterinary use.
![4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H18N2O7S |
|---|---|
| Molecular Weight | 442.4 g/mol |
| IUPAC Name | 4-[[(5Z)-5-[[4-(carboxymethoxy)-3-methoxyphenyl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
| Standard InChI | InChI=1S/C21H18N2O7S/c1-23-19(26)17(31-21(23)22-14-6-4-13(5-7-14)20(27)28)10-12-3-8-15(16(9-12)29-2)30-11-18(24)25/h3-10H,11H2,1-2H3,(H,24,25)(H,27,28)/b17-10-,22-21? |
| Standard InChI Key | CDMICGRXOKMQRL-KSHCERBMSA-N |
| Isomeric SMILES | CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)C(=O)O |
| SMILES | CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
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